Cas no 847770-91-6 (3-(2-bromophenyl)-2-cyano-N-(2,4-difluorophenyl)prop-2-enamide)

• Product Name: 3-(2-bromophenyl)-2-cyano-N-(2,4-difluorophenyl)prop-2-enamide
• CAS No: 847770-91-6
• MF: C₁₆H₉BrF₂N₂O
• MW: 363.156269788742
• CID: 6151263
• PubChem ID: 6212900
• Update Time: 2025-05-20

3-(2-bromophenyl)-2-cyano-N-(2,4-difluorophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• AB00734747-01
• Z44369247
• 3-(2-bromophenyl)-2-cyano-N-(2,4-difluorophenyl)prop-2-enamide
• 847770-91-6
• AKOS001114146
• EN300-26583207

• Inchi： 1S/C16H9BrF2N2O/c17-13-4-2-1-3-10(13)7-11(9-20)16(22)21-15-6-5-12(18)8-14(15)19/h1-8H,(H,21,22)/b11-7+
• InChI Key： FNMBVDJFNIURFN-YRNVUSSQSA-N
• SMILES： BrC1C=CC=CC=1/C=C(\C#N)/C(NC1C=CC(=CC=1F)F)=O

Computed Properties

• Exact Mass: 361.98663g/mol
• Monoisotopic Mass: 361.98663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 52.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 3-(2-bromophenyl)-2-cyano-N-(2,4-difluorophenyl)prop-2-enamide

Introduction to 3-(2-bromophenyl)-2-cyano-N-(2,4-difluorophenyl)prop-2-enamide (CAS No. 847770-91-6)

3-(2-bromophenyl)-2-cyano-N-(2,4-difluorophenyl)prop-2-enamide (CAS No. 847770-91-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for further exploration in drug discovery and development. The presence of a bromophenyl moiety, a cyano group, and a difluorophenyl substituent contributes to its distinctive chemical properties, which are leveraged in various synthetic applications.

The molecular framework of 3-(2-bromophenyl)-2-cyano-N-(2,4-difluorophenyl)prop-2-enamide incorporates multiple pharmacophoric elements that are highly relevant to modern medicinal chemistry. The bromophenyl group, for instance, is frequently utilized in medicinal chemistry due to its ability to participate in cross-coupling reactions, which are essential for constructing complex molecular architectures. This feature makes the compound particularly valuable in the synthesis of biaryl compounds, which are prevalent in many bioactive molecules. Additionally, the cyano group introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets.

The difluorophenyl substituent is another critical feature of this compound. Fluorine atoms are known to modulate the electronic properties of molecules, often improving metabolic stability and binding affinity. In particular, the electron-withdrawing nature of fluorine atoms can enhance the potency of drug candidates by influencing their interactions with biological receptors. Recent studies have highlighted the role of difluorophenyl groups in enhancing the efficacy of small-molecule inhibitors, making this compound a subject of intense interest for researchers seeking to develop novel therapeutic agents.

In the context of contemporary pharmaceutical research, 3-(2-bromophenyl)-2-cyano-N-(2,4-difluorophenyl)prop-2-enamide has been explored for its potential applications in various therapeutic areas. Its structural motifs are reminiscent of several known pharmacologically active compounds, suggesting that it may serve as a valuable scaffold for drug design. For instance, the combination of a bromophenyl and cyano group has been observed in several kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The presence of a difluorophenyl group further aligns this compound with the growing trend of incorporating fluorinated aromatic rings into drug candidates to improve their pharmacokinetic profiles.

Recent advancements in synthetic methodologies have enabled more efficient access to complex molecules like 3-(2-bromophenyl)-2-cyano-N-(2,4-difluorophenyl)prop-2-enamide, making it more accessible for medicinal chemists to explore its potential. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the biaryl core of this compound. These reactions allow for the precise introduction of functional groups at specific positions on the aromatic rings, which is crucial for achieving the desired biological activity. The ability to modify the structure of this compound through such methods opens up numerous possibilities for generating derivatives with enhanced properties.

The pharmacological profile of 3-(2-bromophenyl)-2-cyano-N-(2,4-difluorophenyl)prop-2-enamide is still under investigation, but preliminary studies suggest that it may exhibit interesting biological activities. The interplay between the different functional groups in its structure could lead to unique interactions with biological targets. For example, the cyano group might engage in hydrogen bonding or coordinate with metal ions, while the difluorophenyl group could modulate electron density and influence binding affinity. These interactions are critical factors that determine the efficacy and selectivity of drug candidates.

In addition to its potential as a lead compound, 3-(2-bromophenyl)-2-cyano-N-(2,4-difluorophenyl)prop-2-enamide may also serve as an intermediate in the synthesis of more complex molecules. Its versatile structure allows for further functionalization at multiple sites, enabling chemists to tailor its properties for specific applications. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

The synthesis and characterization of this compound have also contributed to our understanding of how structural features influence molecular behavior. By studying compounds like 3-(2-bromophenyl)-2-cyano-N-(2,4-difluorophenyl)prop-2-enamide, researchers can gain insights into how different functional groups interact within a molecular framework and how these interactions affect biological activity. Such knowledge is invaluable for designing future generations of drugs with improved efficacy and reduced side effects.

As research continues to evolve, compounds like 3-(2-bromophenyl)-2-cyano-N-(2,4-difluorophenyl)prop-2-enamide will undoubtedly play a significant role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies. The combination of cutting-edge synthetic techniques and sophisticated computational methods will enable researchers to explore their potential more thoroughly than ever before. This compound exemplifies the intersection of chemistry and medicine—a field where innovation often leads to breakthroughs that improve human health.